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Compound of Interest

Compound Name: Chromosorb W/HP

Cat. No.: B1170150

A comprehensive review of Chromosorb W/HP, a widely utilized solid support in packed gas
chromatography (GC) for environmental analysis. This guide provides a comparative analysis
of its performance against alternative materials, supported by available experimental data and
detailed methodologies.

Chromosorb W/HP, a diatomaceous earth-based solid support, has long been a staple in
environmental laboratories for the analysis of a wide range of pollutants, including pesticides,
phenols, and volatile organic compounds (VOCSs). Its high performance (HP) designation
indicates that it has been acid-washed and silanized to reduce active sites, leading to improved
inertness and reduced peak tailing for polar compounds. This guide delves into the
performance characteristics of Chromosorb WI/HP, compares it with other commercially
available solid supports, and provides detailed experimental protocols for key environmental
applications.

Performance Comparison of Solid Supports

The choice of solid support is critical in packed GC as it directly impacts column efficiency,
inertness, and the overall quality of the chromatographic separation. While Chromosorb WIHP
has been a reliable choice, several alternatives have emerged, offering potential advantages in
specific applications.

Diatomaceous Earth Supports: Chromosorb W/HP vs.
DiatoSorb-W
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DiatoSorb-W has been introduced as a direct replacement for Chromosorb W, with
manufacturers claiming improved performance and availability.[1][2][3][4]

Key Performance Parameters:

 Inertness: Both Chromosorb W/HP and DiatoSorb-W HP are treated to be highly inert.
However, studies on DiatoSorb-W suggest it can offer even lower adsorptivity, leading to
better peak shapes for sensitive compounds.[2] For example, in the analysis of cholesterol
and 5a-cholestane, DiatoSorb-W HP columns have shown superior performance with
minimal sample adsorption.[2]

 Efficiency: The particle size distribution of the support material is crucial for column
efficiency. DiatoSorb-W is claimed to have a very narrow particle size distribution, which can
lead to higher column efficiencies and better resolution of closely eluting peaks compared to
traditional Chromosorb W supports.[2]

o Reproducibility: Consistent performance from batch to batch is a critical requirement in
analytical laboratories. Manufacturers of DiatoSorb-W emphasize rigorous quality control to
ensure high reproducibility.[2][4]

Table 1: Qualitative Performance Comparison of Diatomaceous Earth Supports

Feature Chromosorb W/HP DiatoSorb-W HP
Inertness High Very High[2]
Efficiency Good Excellent[2]

Excellent for active
Peak Symmetry Good

compounds|2]
Availability Can be limited Readily available[1][2]

Porous Polymers: Chromosorb W/HP vs. HayeSep

Porous polymers, such as the HayeSep series, offer a different type of stationary phase for the
analysis of volatile compounds and are often used without a liquid coating.
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Key Performance Parameters:

o Application Focus: Chromosorb WIHP is a support that is coated with a liquid stationary

phase, making it versatile for a wide range of compounds. HayeSep and other porous

polymers are the stationary phase themselves and are particularly well-suited for the

analysis of gases and highly volatile organic compounds.[5][6]

o Selectivity: Porous polymers provide unique selectivity based on their chemical composition

(e.g., divinylbenzene, styrene-divinylbenzene copolymers). This can be advantageous for

separating specific classes of volatile compounds that may be challenging on traditional

liquid-coated diatomaceous earth columns.

o Temperature Stability: Porous polymers generally have high thermal stability.

Table 2: Application-Based Comparison of Chromosorb W/HP and Porous Polymers

Application

Chromosorb W/HP (with
appropriate liquid phase)

Porous Polymers (e.g.,
HayeSep)

Pesticide Analysis

Widely used and effective

Not typically used

Phenol Analysis

Standard support in EPA
methods

Can be used, but less common

Volatile Organic Compounds
(VOCs)

Effective for a broad range of
VOCs

Excellent for light
hydrocarbons and permanent

gases|6]

Analysis of Water Samples

Commonly used

Can be used for volatile

analytes

Graphitized Carbon Black (GCB)

Graphitized carbon black is another alternative packing material, particularly useful for the

analysis of nonpolar compounds and for trapping volatile organics.

Key Performance Parameters:
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» Adsorption Characteristics: GCB is a strong adsorbent, which makes it highly effective for
trapping and retaining a wide range of organic compounds, including persistent organic
pollutants (POPs).[7][8]

 Inertness: The surface of GCB is generally non-polar and can be very inert, leading to
symmetrical peaks for non-polar analytes.

o Applications: GCB is often used in solid-phase extraction (SPE) cartridges for sample
cleanup and pre-concentration prior to GC analysis.[8] It can also be used as a packing
material in GC columns, particularly for the analysis of very volatile or non-polar compounds.

Due to its strong adsorptive nature, quantitative data directly comparing GCB packed columns
with Chromosorb W/HP for a broad range of environmental pollutants under identical
conditions is limited in the reviewed literature. The primary application of GCB in the context of
this review is more as a sorbent for sample preparation rather than a direct competitor as a GC
column packing material for routine analysis of semi-volatile compounds.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable environmental analysis. The
following protocols are based on established methods, primarily from the U.S. Environmental
Protection Agency (EPA).

Analysis of Phenols in Water (Based on EPA Method
604)

This method is suitable for the determination of various phenols in municipal and industrial
wastewater.

1. Sample Preparation (Liquid-Liquid Extraction):
e Adjust the pH of a 1 L water sample to < 2 with sulfuric acid.

o Extract the sample serially with 60 mL, 60 mL, and 60 mL of methylene chloride in a
separatory funnel.
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Combine the methylene chloride extracts and dry them by passing through a drying column
containing anhydrous sodium sulfate.

Concentrate the extract to approximately 1 mL using a Kuderna-Danish (K-D) apparatus.
. Gas Chromatography Conditions:

Column: 1.8 m x 2 mm ID glass column packed with 1% SP-1240DA on 100/120 mesh
Supelcoport or equivalent. (Note: While the prompt focuses on Chromosorb WIHP, EPA
methods often specify a range of suitable packings. A column with 5% OV-17 on
Chromosorb W-AW-DMCS (80/100 mesh) is also cited as effective for derivatized phenols in
some contexts).

Carrier Gas: Helium at a flow rate of 30 mL/min.
Injector Temperature: 250 °C.
Detector: Flame lonization Detector (FID) at 300 °C.

Temperature Program: 80 °C for 2 minutes, then ramp to 150 °C at 8 °C/min and hold for 15
minutes.

Analysis of Organochlorine Pesticides (Based on EPA
Methods)

This protocol is a general guideline for the analysis of organochlorine pesticides in
environmental samples.

. Sample Preparation (Extraction):

Water Samples: Perform liquid-liquid extraction with a suitable solvent like methylene
chloride.

Soil/Sediment Samples: Use Soxhlet extraction with a mixture of acetone and hexane.

Cleanup: The extract may require cleanup to remove interfering co-extracted substances.
This can be achieved using Florisil or silica gel column chromatography.[9]
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2. Gas Chromatography Conditions:

e Column: A common configuration is a 1.8 m x 4 mm ID glass column packed with 1.5% OV-
17/ 1.95% QF-1 on 80/100 mesh Chromosorb W-HP.[10] Another option is 3% OV-1 on
Chromosorb W-HP (100/120 mesh).[10]

» Carrier Gas: Nitrogen or Argon/Methane at a flow rate of approximately 30 mL/min.
e Injector Temperature: 225 °C.
o Detector: Electron Capture Detector (ECD) at 300 °C.

o Temperature Program: Isothermal at 200 °C or a temperature program depending on the

specific pesticides being analyzed.

Visualizing the Workflow

A clear understanding of the analytical workflow is essential for successful implementation. The
following diagram illustrates the typical steps involved in the analysis of environmental samples
using packed GC.
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General Workflow for Packed GC Environmental Analysis
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Caption: A generalized workflow for the analysis of environmental samples using packed gas
chromatography.

Conclusion

Chromosorb W/HP has proven to be a robust and reliable solid support for a wide array of
environmental analyses over many years. Its inertness and efficiency have made it a
cornerstone of many standardized methods. However, the emergence of alternative materials,
such as DiatoSorb-W, offers potential improvements in performance, particularly in terms of
inertness and column-to-column reproducibility. For specialized applications, such as the
analysis of very volatile compounds or for sample pre-concentration, porous polymers and
graphitized carbon black, respectively, present viable and often superior alternatives.

The selection of the appropriate solid support or packing material ultimately depends on the
specific analytical challenge, including the nature of the target analytes, the sample matrix, and
the desired level of sensitivity and resolution. While Chromosorb W/HP remains a valid choice
for many applications, researchers and laboratory professionals should consider the
performance characteristics of newer materials to optimize their analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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